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Compound of Interest

Compound Name: Perivine

cat. No.: B192073

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the alkaloid Perivine, including its
chemical properties, potential therapeutic applications, and detailed experimental protocols for
in vitro evaluation. This document is intended for researchers, scientists, and drug development
professionals interested in the pharmacological investigation of this natural compound.

Core Data Presentation

A summary of the key quantitative data for Perivine is presented in the table below for easy

reference.
Parameter Value Reference(s)
CAS Number 2673-40-7 [2112]1[31141[5]
Molecular Weight 338.40 g/mol [11[31[41[5]
Molecular Formula C20H22N203 [L1121[31[4115]

Potential Therapeutic Application in Alzheimer's
Disease

Perivine has been identified as a compound of interest in the field of neurodegenerative
disease research, particularly for its potential application in Alzheimer's disease. Preliminary
information suggests that Perivine may exert its therapeutic effects by addressing the
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instability of the retinoblastoma-associated proteins (RbAp48) complex.[2] The RbAp48 protein
is a histone-binding protein whose decline is associated with age-related memory loss. It is
believed that a deficiency in RbAp48 contributes to hippocampal dysfunction.

Putative Signaling Pathway

While the precise signaling cascade initiated by Perivine is still under investigation, a
hypothetical pathway can be proposed based on its potential interaction with the RbAp48
complex. A decline in RbAp48 is linked to reduced histone acetylation, leading to changes in
gene expression that contribute to memory deficits. Perivine may stabilize the RbAp48
complex, thereby restoring normal histone acetylation levels and downstream gene expression
necessary for memory consolidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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